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(S)-2-amino-5-methoxytetralin

hydrochloride

Cat. No.: B1357147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-2-amino-5-methoxytetralin hydrochloride is a synthetic compound with the molecular

formula C₁₁H₁₆ClNO. It is relevant in medicinal chemistry and drug discovery as an

intermediate for the synthesis of various active compounds, including the non-ergot dopamine

agonist Rotigotine, which is used in the treatment of Parkinson's disease[1]. This document

provides detailed protocols for the preparation of stock solutions of (S)-2-amino-5-
methoxytetralin hydrochloride, ensuring accurate and reproducible experimental results.

Compound Information
A summary of the key physical and chemical properties of (S)-2-amino-5-methoxytetralin
hydrochloride is presented in Table 1.

Table 1: Physical and Chemical Properties of (S)-2-amino-5-methoxytetralin hydrochloride
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Property Value Reference

CAS Number 58349-17-0 [2][3]

Molecular Formula C₁₁H₁₆ClNO [2][4]

Molecular Weight 213.70 g/mol [2][4][5]

Appearance White to off-white solid [5]

Purity ≥95% [2]

Water Solubility 39.6 g/L at 20°C

Health and Safety
(S)-2-amino-5-methoxytetralin hydrochloride is classified as harmful if swallowed, causes

skin irritation, serious eye irritation, and may cause respiratory irritation[3]. It is imperative to

handle this compound in a well-ventilated area, preferably a fume hood, and to wear

appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves[3]. Avoid inhalation of dust and contact with skin and eyes[3].

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of organic

compounds for in vitro studies.

Materials:

(S)-2-amino-5-methoxytetralin hydrochloride (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes
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Vortex mixer

Protocol:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass

of (S)-2-amino-5-methoxytetralin hydrochloride is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 213.70 g/mol x 1000 mg/g = 2.137 mg

Weigh the compound: Carefully weigh out 2.137 mg of (S)-2-amino-5-methoxytetralin
hydrochloride using a calibrated analytical balance and transfer it to a sterile

microcentrifuge tube or amber glass vial.

Add solvent: Add 1 mL of anhydrous DMSO to the tube containing the compound.

Dissolve the compound: Close the tube or vial securely and vortex thoroughly until the solid

is completely dissolved. Gentle warming in a water bath (37°C) may be used to aid

dissolution if necessary.

Storage: Store the 10 mM stock solution at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months)[3]. Avoid repeated freeze-thaw cycles.

Preparation of Aqueous Stock Solutions
While DMSO is a common solvent, for certain applications, an aqueous stock solution may be

preferred. Given the water solubility of 39.6 g/L, it is possible to prepare aqueous solutions.

Materials:

(S)-2-amino-5-methoxytetralin hydrochloride (solid)

Sterile deionized or distilled water

Calibrated analytical balance

Volumetric flask
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Magnetic stirrer and stir bar

Protocol:

Calculate the required mass: For example, to prepare 10 mL of a 10 mM aqueous stock

solution:

Mass (mg) = 10 mmol/L x 0.010 L x 213.70 g/mol x 1000 mg/g = 21.37 mg

Weigh the compound: Weigh out 21.37 mg of (S)-2-amino-5-methoxytetralin
hydrochloride and transfer it to a 10 mL volumetric flask.

Add solvent and dissolve: Add a portion of the sterile water (e.g., 5-7 mL) to the volumetric

flask. Place a magnetic stir bar in the flask and stir on a magnetic stirrer until the compound

is fully dissolved.

Bring to volume: Once dissolved, carefully add sterile water to the 10 mL mark on the

volumetric flask.

Storage: Aqueous solutions are generally less stable than DMSO stocks. It is recommended

to prepare fresh aqueous solutions for each experiment. If short-term storage is necessary,

store at 4°C for no longer than 24 hours.

Data Presentation
Table 2: Solubility and Recommended Storage Conditions for Stock Solutions

Solvent
Maximum
Solubility

Recommended
Stock
Concentration

Short-Term
Storage (≤ 1
month)

Long-Term
Storage (≤ 6
months)

DMSO

Not explicitly

defined, but

sufficient for ≥10

mM

10 mM -20°C[3] -80°C[3]

Water
39.6 g/L (approx.

185 mM) at 20°C
≤ 10 mM

4°C (prepare

fresh)

Not

Recommended
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Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for preparing a stock solution of (S)-2-
amino-5-methoxytetralin hydrochloride.
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Caption: Workflow for stock solution preparation.

Hypothetical Signaling Pathway
As an intermediate for a dopamine agonist, (S)-2-amino-5-methoxytetralin hydrochloride is

a precursor to compounds that would interact with dopamine receptors. The following diagram

depicts a simplified, hypothetical signaling pathway involving a dopamine D2 receptor, a target

of many dopamine agonists.
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Caption: Hypothetical Dopamine D2 receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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